Cas no 2229617-19-8 (2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
• CAS No: 2229617-19-8
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5946357
• PubChem ID: 165709029
• Update Time: 2025-05-26

2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
• EN300-1801277
• 2229617-19-8

• Inchi： 1S/C13H17N3/c1-12(2)8-13(12,14)11-9-6-4-5-7-10(9)15-16(11)3/h4-7H,8,14H2,1-3H3
• InChI Key： DXQSINYNWFNEQH-UHFFFAOYSA-N
• SMILES： NC1(C2=C3C=CC=CC3=NN2C)CC1(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine (CAS No. 2229617-19-8)

The compound 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine (CAS No. 2229617-19-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct cyclopropylamine core, coupled with an indazole moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a small-molecule modulator for targeting specific enzymes or receptors involved in neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine has surged, driven by advancements in drug discovery and precision medicine. This compound’s molecular stability and bioavailability make it a subject of interest for optimizing kinase inhibitors or GPCR-targeted therapies. Its CAS No. 2229617-19-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

One of the key long-tail keywords associated with this compound includes "synthesis of 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine," highlighting the methodological focus in literature. Another trending query is "biological activity of CAS 2229617-19-8," underscoring its potential in disease modulation. The integration of AI-driven drug design tools has further accelerated studies on such molecules, aligning with the industry’s shift toward computational chemistry.

From a structural-activity relationship (SAR) perspective, the 2-methyl-2H-indazole group in this compound is critical for its binding affinity. Researchers speculate its utility in neuroprotective agents or anti-inflammatory drugs, given the indazole scaffold’s prevalence in FDA-approved therapeutics. The cyclopropylamine segment, meanwhile, is known to enhance metabolic resistance, a trait highly valued in lead optimization.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2229617-19-8. Sustainable synthesis routes, such as catalysis or microwave-assisted reactions, are being explored to reduce waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceutical production, a topic frequently searched in conjunction with specialty chemicals.

In summary, 2,2-dimethyl-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine represents a compelling case study in modern chemical innovation. Its dual functionality—combining a rigid cyclopropane with a bioactive indazole—offers versatile applications, from CNS drug development to enzyme inhibition. As research progresses, this compound is poised to remain a focal point in high-impact journals and patent filings.